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Ftaxilide: Available Information

The table below summarizes the key information available from the search results.

Property Available Information Source / Notes

Product Name Ftaxilide [1]

CAS Number 19368-18-4 [1]

Molecular Formula C₁₆H₁₅NO₃ [1]

Storage Conditions Store tightly closed in a dry, cool,
and well-ventilated place.

General guidance from Safety Data
Sheet [1].

Stock Solution
Stability

Information Not Available No specific data on stability in solution
(e.g., DMSO) over time was found.

Recommended
Stability Testing

HPLC (or other validated
stability-indicating methods)

Suggested protocol based on standard
practice for drug stability assessment.

Proposed Experimental Protocol for Stability Testing
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Since direct data is unavailable, you will need to establish the stability profile for your specific conditions.

Here is a general protocol you can adapt.

Stock Solution Preparation: Prepare your Ftaxilide stock solution at the required concentration in
an appropriate solvent (e.g., DMSO). Ensure the solvent is of high quality and dry, if necessary, to

minimize degradation.
Aliquoting and Storage: Aliquot the stock solution into small, sealed vials to prevent repeated

freeze-thaw cycles and exposure to air. Store aliquots under the following conditions to assess
stability:

-20°C or -80°C (for long-term stability)
+4°C (for short-term/refrigerated stability)

Room Temperature (e.g., ~25°C, for accelerated degradation studies)
Time Points: Analyze the aliquots at predetermined time points (e.g., 0, 1 day, 1 week, 2 weeks, 1

month, 3 months, 6 months, 1 year).
Analysis Method: Use a stability-indicating analytical method to quantify Ftaxilide and detect

degradation products. High-Performance Liquid Chromatography (HPLC) with a UV/Vis detector is
a standard and suitable choice for this purpose [2].

Compare chromatograms from stored samples with a freshly prepared standard.
A significant change in the peak area of Ftaxilide, or the appearance of new peaks, indicates

degradation.
Data Recording: For each time point and storage condition, record the percentage of the parent

compound (Ftaxilide) remaining. This data will allow you to build a stability profile and determine the
shelf-life of your stock solutions.

Workflow for Assessing Ftaxilide Stability

The diagram below outlines the logical workflow for establishing the stability of Ftaxilide stock solutions,

based on the experimental protocol.
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Frequently Asked Questions

Q1: What is the recommended solvent for preparing a long-term Ftaxilide stock solution?
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A: While specific data for Ftaxilide is unavailable, dimethyl sulfoxide (DMSO) is a very

common solvent for preparing stock solutions of organic drug compounds. The general storage
guidance to keep the substance in a "dry" place suggests that the compound should be

protected from moisture [1]. Using anhydrous DMSO and ensuring tight sealing of containers is
a prudent approach.

Q2: How can I detect and quantify Ftaxilide degradation?

A: As outlined in the protocol, HPLC is the most direct method. You should look for a decrease
in the main Ftaxilide peak and/or the appearance of new peaks in the chromatogram, which

represent degradation products. The study on Naproxen and Diclofenac demonstrates the
effective use of HPLC for monitoring the photodegradation of pharmaceutical compounds over

time [2].

Q3: The search results do not provide the stability data I need. What should I do next?

A: This is a common challenge in research. The next steps are to:

Consult Scientific Literature: Perform a detailed search on academic databases (e.g.,
SciFinder, Reaxys, PubMed) for journal articles or patents that specifically mention

Ftaxilide.
Contact Suppliers: Reach out to chemical suppliers that offer Ftaxilide. They

sometimes have technical data sheets with stability information that may not be publicly
listed.

Conduct Your Own Study: Implement the experimental protocol provided above to
generate the necessary data for your specific laboratory conditions. This is often the most

reliable approach.

Need Custom Synthesis?
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To cite this document: Smolecule. [Ftaxilide stock solution storage stability]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b003711#ftaxilide-stock-solution-

storage-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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